Cas no 1464940-44-0 (2-bromo-N-methoxy-N-methyl-3-Thiophenecarboxamide)

• Product Name: 2-bromo-N-methoxy-N-methyl-3-Thiophenecarboxamide
• CAS No: 1464940-44-0
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 2134124
• Update Time: 2025-05-21

2-bromo-N-methoxy-N-methyl-3-Thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-methoxy-N-methyl-3-Thiophenecarboxamide
• 2-bromo-N-methoxy-N-methylthiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2-bromo-N-methoxy-N-methyl-
• CID 119086735

• Inchi： 1S/C7H8BrNO2S/c1-9(11-2)7(10)5-3-4-12-6(5)8/h3-4H,1-2H3
• InChI Key： FSBWOMNHXTVSJJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)C(N(C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 57.8

Experimental Properties

• Density: 1.595±0.06 g/cm3(Predicted)
• Boiling Point: 358.2±27.0 °C(Predicted)

Additional information on 2-bromo-N-methoxy-N-methyl-3-Thiophenecarboxamide

2-Bromo-N-Methoxy-N-Methyl-3-Thiophenecarboxamide (CAS No. 1464940-44-0)

2-Bromo-N-Methoxy-N-Methyl-3-Thiophenecarboxamide, also known by its CAS registry number 1464940-44-0, is a versatile organic compound with significant applications in modern organic synthesis. This compound is characterized by its unique structure, which includes a bromine atom, a methoxy group, and a methyl group attached to the nitrogen atom of a thiophene ring. The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's stability and reactivity, making it a valuable intermediate in various chemical reactions.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and materials science. The presence of the bromine atom in 2-Bromo-N-Methoxy-N-Methyl-3-Thiophenecarboxamide makes it an excellent substrate for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This property has been exploited in the synthesis of bioactive molecules, where precise control over the substitution pattern is crucial for achieving desired pharmacological effects.

The compound's structure also facilitates its use in click chemistry and other modular synthesis strategies. For instance, the bromine atom can be replaced with other nucleophiles such as hydroxyl, amino, or thiol groups, leading to the formation of new compounds with tailored properties. This flexibility has been leveraged in the development of advanced materials, including organic semiconductors and sensors, where thiophene derivatives are known for their electronic properties.

In terms of synthesis, 2-Bromo-N-Methoxy-N-Methyl-3-Thiophenecarboxamide can be prepared through various methods, including substitution reactions of thiophene derivatives with brominating agents. The reaction conditions are typically optimized to ensure high yields and selectivity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.

The application of this compound extends beyond traditional organic synthesis. Its role as an intermediate in pharmaceutical research has been particularly noteworthy. For example, researchers have utilized this compound to synthesize potential anti-inflammatory and anticancer agents. The methoxy and methyl groups on the nitrogen atom contribute to the compound's lipophilicity, which is an essential factor for drug absorption and bioavailability.

In addition to its medicinal applications, 2-Bromo-N-Methoxy-N-Methyl-3-Thiophenecarboxamide has found utility in agrochemicals and industrial catalysts. Its ability to undergo various transformations under mild conditions makes it an attractive candidate for green chemistry initiatives. Recent studies have focused on reducing the environmental footprint of its synthesis by employing renewable feedstocks and energy-efficient reaction conditions.

The compound's stability under physiological conditions further underscores its potential as a building block for biologically active molecules. Its resistance to hydrolysis and oxidation allows it to retain its functionality during prolonged exposure to biological systems, which is critical for drug delivery applications.

In conclusion, 2-Bromo-N-Methoxy-N-Methyl-3-Thiophenecarboxamide (CAS No. 1464940-44-0) is a multifaceted compound with wide-ranging applications in organic synthesis, pharmaceuticals, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various industries.